Cas no 71685-38-6 (Benzonitrile, 3-bromo-4-(methylamino)-)

Benzonitrile, 3-bromo-4-(methylamino)- structure
71685-38-6 structure
Product Name:Benzonitrile, 3-bromo-4-(methylamino)-
CAS No:71685-38-6
MF:C8H7BrN2
MW:211.058580636978
CID:1750668
PubChem ID:59007281
Update Time:2025-04-21

Benzonitrile, 3-bromo-4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-bromo-4-(methylamino)-
    • EN300-6771154
    • SCHEMBL13135634
    • 71685-38-6
    • AKOS012389970
    • 3-Bromo-4-(methylamino)benzonitrile
    • Inchi: 1S/C8H7BrN2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4,11H,1H3
    • InChI Key: HPBQUPWPNVTICX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C=CC=1NC

Computed Properties

  • Exact Mass: 209.97931
  • Monoisotopic Mass: 209.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82

Benzonitrile, 3-bromo-4-(methylamino)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6771154-0.05g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
0.05g
$395.0 2023-05-24
Enamine
EN300-6771154-0.1g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
0.1g
$414.0 2023-05-24
Enamine
EN300-6771154-0.25g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
0.25g
$432.0 2023-05-24
Enamine
EN300-6771154-0.5g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
0.5g
$451.0 2023-05-24
Enamine
EN300-6771154-1.0g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
1g
$470.0 2023-05-24
Enamine
EN300-6771154-2.5g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
2.5g
$923.0 2023-05-24
Enamine
EN300-6771154-5.0g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
5g
$1364.0 2023-05-24
Enamine
EN300-6771154-10.0g
3-bromo-4-(methylamino)benzonitrile
71685-38-6
10g
$2024.0 2023-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1816296-1g
3-Bromo-4-(methylamino)benzonitrile
71685-38-6 98%
1g
¥4107.00 2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1816296-5g
3-Bromo-4-(methylamino)benzonitrile
71685-38-6 98%
5g
¥10267.00 2024-05-02
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.